Cas no 42309-90-0 (4-fluoro-1H-imidazole-5-carboxylic acid)

• Product Name: 4-fluoro-1H-imidazole-5-carboxylic acid
• CAS No: 42309-90-0
• MF: C₄H₃FN₂O₂
• MW: 130.07722401619
• CID: 5289545
• Update Time: 2026-03-09

4-fluoro-1H-imidazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1H-Imidazole-4-carboxylic acid, 5-fluoro-
• 4-fluoro-1H-imidazole-5-carboxylic acid

• Inchi： 1S/C4H3FN2O2/c5-3-2(4(8)9)6-1-7-3/h1H,(H,6,7)(H,8,9)
• InChI Key： BKPMWUILLTUJIG-UHFFFAOYSA-N
• SMILES： C1NC(F)=C(C(O)=O)N=1

Additional information on 4-fluoro-1H-imidazole-5-carboxylic acid

Comprehensive Overview of 4-fluoro-1H-imidazole-5-carboxylic acid (CAS No. 42309-90-0): Properties, Applications, and Industry Insights

4-fluoro-1H-imidazole-5-carboxylic acid (CAS No. 42309-90-0) is a fluorinated derivative of imidazole, a heterocyclic compound with significant relevance in pharmaceutical and agrochemical research. The incorporation of a fluoro group at the 4-position and a carboxylic acid moiety at the 5-position enhances its utility as a versatile building block for drug discovery. This compound belongs to the class of imidazole carboxylic acids, which are widely studied for their bioactivity and potential therapeutic applications.

In recent years, the demand for fluorinated imidazole derivatives has surged due to their unique physicochemical properties, such as improved metabolic stability and membrane permeability. Researchers frequently search for terms like "4-fluoro-1H-imidazole-5-carboxylic acid synthesis" or "CAS 42309-90-0 applications," reflecting the growing interest in this compound. Its molecular structure, characterized by a five-membered ring containing two nitrogen atoms, makes it a valuable scaffold for designing small-molecule inhibitors and biologically active compounds.

The pharmaceutical industry has shown particular interest in 4-fluoro-1H-imidazole-5-carboxylic acid as a precursor for developing anticancer agents, antiviral drugs, and anti-inflammatory compounds. For instance, its ability to modulate enzyme activity has been explored in the context of kinase inhibition, a hot topic in oncology research. Additionally, the fluoro substituent often enhances binding affinity to target proteins, a feature highly sought after in medicinal chemistry.

Beyond pharmaceuticals, CAS 42309-90-0 finds applications in material science and agrochemicals. Its derivatives are investigated for their potential use in organic electronics and catalysis. The compound's carboxylic acid group allows for further functionalization, enabling the creation of customized molecules tailored to specific industrial needs. This adaptability aligns with the current trend toward sustainable chemistry and green synthesis, as researchers seek eco-friendly methods to produce such intermediates.

Analytical techniques like NMR spectroscopy, HPLC, and mass spectrometry are commonly employed to characterize 4-fluoro-1H-imidazole-5-carboxylic acid. Purity and stability are critical factors, especially when the compound is used in high-throughput screening or drug formulation. Recent advancements in AI-driven drug discovery have further amplified the demand for high-quality building blocks like this, as computational models increasingly rely on precise molecular data.

In summary, 4-fluoro-1H-imidazole-5-carboxylic acid (CAS No. 42309-90-0) represents a pivotal intermediate in modern chemical research. Its applications span drug development, material innovation, and beyond, making it a subject of ongoing scientific exploration. As the industry shifts toward precision medicine and sustainable practices, this compound is poised to play an even greater role in addressing global health and technological challenges.